Cas no 54197-78-3 (6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one)

• Product Name: 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one
• CAS No: 54197-78-3
• MF: C₁₇H₁₃BrO₄
• MW: 361.186724424362
• CID: 5863124
• PubChem ID: 1328336
• Update Time: 2025-06-09

6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(3,4-dimethoxyphenyl)chromen-4-one
• 4H-1-Benzopyran-4-one, 6-bromo-2-(3,4-dimethoxyphenyl)-
• SR-01000248718-1
• AKOS002164054
• SCHEMBL15265120
• EN300-2009680
• F3139-0623
• Cambridge id 7004502
• QQAYBGFNXBCAEU-UHFFFAOYSA-N
• VU0510076-1
• SR-01000248718
• 54197-78-3
• 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one

• Inchi： 1S/C17H13BrO4/c1-20-15-5-3-10(7-17(15)21-2)16-9-13(19)12-8-11(18)4-6-14(12)22-16/h3-9H,1-2H3
• InChI Key： QQAYBGFNXBCAEU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2)OC2=CC=C(Br)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 359.99972g/mol
• Monoisotopic Mass: 359.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one

Introduction to 6-Bromo-2-(3,4-Dimethoxyphenyl)-4H-Chromen-4-One (CAS No. 54197-78-3)

6-Bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one (CAS No. 54197-78-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique structural features and diverse biological activities. The presence of a bromine atom and dimethoxyphenyl group in its structure imparts specific chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one is defined by its core chromene ring, which is further functionalized with a bromine atom at the 6-position and a 3,4-dimethoxyphenyl group at the 2-position. These substituents play crucial roles in modulating the compound's reactivity and biological activity. The bromine atom, in particular, can influence the compound's lipophilicity and metabolic stability, while the dimethoxyphenyl group contributes to its electronic properties and potential interactions with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its anti-inflammatory effects, 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one has also been investigated for its potential anticancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. A notable study published in Cancer Letters reported that 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one selectively inhibited the growth of breast cancer cells by downregulating the expression of Bcl-2 and upregulating Bax proteins.

The pharmacokinetic profile of 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one has also been a subject of interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good membrane permeability, while its metabolic stability ensures sustained bioavailability. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one has been explored for its use as a chemical probe in drug discovery research. Its unique structure and biological activities make it an ideal tool for investigating molecular mechanisms underlying various diseases. For example, researchers have utilized this compound to study the role of specific enzymes and receptors in inflammatory and cancer pathways.

The synthesis of 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a chromene ring through a condensation reaction between an appropriate aldehyde and a ketone. Subsequent functionalization steps introduce the bromine atom and dimethoxyphenyl group to yield the final product. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

In conclusion, 6-bromo-2-(3,4-dimethoxyphenyl)-4H-chromen-4-one (CAS No. 54197-78-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the field.